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Compound of Interest

Compound Name: Pyrimethanil

Cat. No.: B132214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental fate of the fungicide

Pyrimethanil and its principal metabolites. The information presented is collated from various

scientific studies and regulatory assessments, with a focus on degradation, mobility, and

persistence in key environmental compartments.

Executive Summary
Pyrimethanil, an anilinopyrimidine fungicide, is primarily used to control grey mould on a

variety of crops.[1] In the environment, it undergoes transformation to form several metabolites.

Understanding the environmental fate of both the parent compound and its metabolites is

crucial for a comprehensive risk assessment. This guide reveals that while Pyrimethanil
exhibits moderate persistence in soil, its degradation can be influenced by factors such as light,

oxygen, and microbial activity.[2] Key metabolites have been identified in soil and water, with

some showing potential for persistence. This document summarizes the available quantitative

data, details the experimental protocols used for these assessments, and provides visual

representations of the degradation pathways.

I. Comparative Environmental Fate Data
The persistence and mobility of Pyrimethanil and its major metabolites in soil and water are

summarized below. The data is primarily derived from laboratory studies conducted under

controlled conditions.
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Table 1: Degradation Half-Lives (DT50) of Pyrimethanil
and its Metabolites in Soil

Compound Soil Type DT50 (days) Conditions Reference

Pyrimethanil Loam 18 - 27
Aerobic, Dark,

20°C
[3]

Loam 43
Aerobic, Light,

20°C
[2]

Loam 69
Aerobic, Dark,

20°C
[2]

Sterile Loam 128
Aerobic, Dark,

20°C
[2]

Metabolite

M605F007
Not Specified

Moderate to High

Persistence
Aerobic, Dark [4]

Metabolite AE

F132593
Not Specified Major fraction Aerobic [5]

Note: Specific DT50 values for metabolites M605F007 and AE F132593 in soil under

comparable conditions were not available in the reviewed literature. M605F007 is noted for its

persistence.

Table 2: Photodegradation Half-Lives (DT50) of
Pyrimethanil in Water

pH DT50 (days) Conditions

4 1 Sterile buffer

7 80 Sterile buffer

7 < 2 Sterile water with humic acids

Note: Pyrimethanil is stable to hydrolysis in water at pH 5, 7, and 9 at 20°C.
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Table 3: Soil Sorption Coefficients of Pyrimethanil
Soil Type Koc (L/kg) Mobility Classification

Various 1018 - 4620 Low to Immobile

Note: Data on the soil sorption coefficients for the metabolites were not available in the

reviewed literature. The high Koc value for Pyrimethanil indicates strong adsorption to soil

particles, limiting its potential for leaching.

II. Degradation Pathways and Metabolite
Identification
Pyrimethanil degrades in the environment through various mechanisms, primarily microbial

degradation in soil and photodegradation in water. The major identified metabolites are:

In Soil:

AE F132593 (2-Amino-4,6-dimethylpyrimidine): Formed by the cleavage of the aniline

linkage.

M605F007: A major metabolite exhibiting moderate to high persistence. Its exact structure

is not consistently reported in the public literature.

Hydroxylated derivatives: Such as 2-anilino-4-hydroxymethyl-6-methylpyrimidine.

Other degradation products: Including benzoic acid, cis,cis-muconic acid, and hydroxyl-

4,6-dimethyl-2-pirimidinamine.[2]

In Water (Photodegradation): The specific photoproducts are not detailed in the available

literature.

In Plants and Animals (Metabolism):

In plants, metabolism is limited, with the parent compound being the major residue. Minor

metabolites include hydroxylated and conjugated derivatives.
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In animals, Pyrimethanil is extensively metabolized through oxidation and conjugation,

with major metabolites being 2-(4-hydroxyanilino)-4,6-dimethylpyrimidine and 2-anilino-

4,6-dimethylpyrimidin-5-ol.

The following diagram illustrates the primary degradation pathway of Pyrimethanil in soil.

Pyrimethanil
(N-(4,6-dimethylpyrimidin-2-yl)aniline)

AE F132593
(2-Amino-4,6-dimethylpyrimidine)Cleavage

M605F007
(Major Persistent Metabolite)

Hydroxylated Metabolites

Hydroxylation

CO2 + H2O
(Mineralization)

Other Degradants
(e.g., Benzoic Acid)

Click to download full resolution via product page

Pyrimethanil degradation pathway in soil.

III. Experimental Protocols
The environmental fate of Pyrimethanil and its metabolites is typically assessed using

standardized guidelines, primarily those developed by the Organisation for Economic Co-

operation and Development (OECD).

Aerobic and Anaerobic Transformation in Soil (OECD
307)
This guideline is fundamental for determining the persistence and degradation pathways of

substances in soil.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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